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Compound of Interest

Compound Name: 2-(4-Bromophenyl)thiophene

Cat. No.: B052010

An In-Depth Technical Guide to 2-(4-bromophenyl)thiophene

This technical guide provides a comprehensive overview of 2-(4-bromophenyl)thiophene, a
versatile heterocyclic compound with significant applications in materials science and drug
discovery. The document is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical properties, safety, synthesis, and
potential applications.

Chemical Identity and Properties

2-(4-bromophenyl)thiophene is an aromatic compound featuring a thiophene ring substituted
with a bromophenyl group.[1] Its chemical structure lends it unique electronic properties,
making it a valuable building block in the synthesis of advanced materials and pharmaceutical
intermediates.[1][2]

CAS Number: 40133-22-0[3][4][5]

Synonyms: Thiophene, 2-(4-bromophenyl)-; 2-(p-bromophenyl)thiophene; 1-Bromo-4-(thien-2-
yhbenzene[3][4]

The key physicochemical properties of 2-(4-bromophenyl)thiophene are summarized in the
table below for easy reference.
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Property Value Source(s)
Molecular Formula C10H7BrsS [11[3]
Molecular Weight 239.13 g/mol [1][4]
Appearance White to light yellow powder or (2]
crystal

Melting Point 95-100 °C [1][6]
Boiling Point 307.0 £ 17.0 °C (Predicted) [6]

Density 1.490 + 0.06 g/cm? (Predicted) [41[6]
Purity > 97% (GC) [1][2]

Safety Data Sheet (SDS) Summary

It is crucial to handle 2-(4-bromophenyl)thiophene with appropriate safety precautions in a
laboratory setting. The following is a summary of its hazard and precautionary information.

Hazard Statements:

e H302: Harmful if swallowed.[6]

e H315: Causes skin irritation.[6]

e H319: Causes serious eye irritation.[6]

e H332: Harmful if inhaled.[6]

o H335: May cause respiratory irritation.[6]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses or chemical splash goggles.[7]
o Hand Protection: Wear appropriate protective gloves.[7]

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are
exceeded or irritation is experienced.[7]

Storage:

» Store in a tightly closed container in a cool, dry, well-ventilated area.[7] Recommended
storage is at 2-8°C, protected from light.[6]

Experimental Protocols: Synthesis

The synthesis of 2-(4-bromophenyl)thiophene can be achieved via a Suzuki cross-coupling
reaction. A general and efficient laboratory-scale protocol is detailed below.

Objective: To synthesize 2-(4-bromophenyl)thiophene from 1-bromo-4-iodobenzene and
thiophene-2-boronic acid pinacol ester.[6]

Materials:

1-bromo-4-iodobenzene

Thiophene-2-boronic acid pinacol ester

Palladium catalyst (e.g., Pd(PPhs)a)

Anhydrous organic solvent (e.g., Tetrahydrofuran (THF), Dioxane)

Aqueous inorganic base (e.g., Na2COs, K2COs)

Reaction vessel (e.g., round-bottom flask)
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Stirring apparatus (magnetic stirrer)
Inert atmosphere setup (e.g., nitrogen or argon gas)
Heating and cooling system (e.g., heating mantle, ice bath)

Extraction and purification equipment (separatory funnel, rotary evaporator, column
chromatography setup)

Methodology:

Reaction Setup: In a dry round-bottom flask, under an inert atmosphere of argon or nitrogen,
combine 1-bromo-4-iodobenzene (1.0 equivalent), thiophene-2-boronic acid pinacol ester
(1.0-1.5 equivalents), and the palladium catalyst (0.005-0.1 equivalents).

Solvent Addition: Add the anhydrous organic solvent to the flask to dissolve the reactants.
The concentration of the limiting reagent (1-bromo-4-iodobenzene) should be maintained
between 0.5 M and 2 M.

Base Addition: Prepare an aqueous solution of the inorganic base (e.g., 2M KzCOs). Add the
base solution to the reaction mixture. The molar ratio of the limiting reagent to the base
should be between 1:1 and 1:3.

Reaction Conditions: Heat the reaction mixture with vigorous stirring to a temperature
between 50°C and 80°C. Monitor the reaction progress using a suitable analytical technique,
such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with
water and extract the product into an organic solvent like ethyl acetate or dichloromethane.

Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium
sulfate. Remove the solvent under reduced pressure using a rotary evaporator. The crude
product can then be purified by column chromatography on silica gel to yield pure 2-(4-
bromophenyl)thiophene.

Visualizations
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The following diagrams illustrate the synthesis workflow and the diverse applications of 2-(4-
bromophenyl)thiophene.

Synthesis Workflow for 2-(4-bromophenyl)thiophene
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Caption: A flowchart of the Suzuki coupling synthesis of 2-(4-bromophenyl)thiophene.

Applications of 2-(4-bromophenyl)thiophene
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Caption: Key application areas for 2-(4-bromophenyl)thiophene and its derivatives.

Biological Activities and Applications

Thiophene-containing compounds are known to exhibit a wide range of biological activities,
including anti-inflammatory, antimicrobial, and anticancer properties.[8][9][10] While specific
signaling pathways for 2-(4-bromophenyl)thiophene are not extensively detailed in the
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literature, its role as a key intermediate allows for the synthesis of more complex molecules
with potential therapeutic value.[1][2]

The primary applications for 2-(4-bromophenyl)thiophene are in:

e Organic Electronics: It is a crucial building block for organic semiconductors, conductive
polymers, and materials used in OLEDs and photovoltaic devices.[1][2] Its structure
contributes to the stability and charge transport properties required for these applications.[1]

e Pharmaceuticals and Agrochemicals: It serves as a versatile intermediate in the synthesis of
various functionalized compounds for the pharmaceutical and agrochemical industries.[1][2]

e Research and Development: The compound is also used in the development of fluorescent
dyes for biological imaging applications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(4-bromophenyl)thiophene CAS number and safety
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052010#2-4-bromophenyl-thiophene-cas-number-
and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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